2-Cyano-4-fluorobenzene-1-sulfonyl chloride

• IUPAC Name: 2-cyano-4-fluorobenzenesulfonyl chloride
• InChI: InChI=1S/C7H3ClFNO2S/c8-13(11,12)7-2-1-6(9)3-5(7)4-10/h1-3H
• InChI Key: KXWBPZIFIFCHHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C#N)S(=O)(=O)Cl
• Molecular Formula: C7H3ClFNO2S
• Molecular Weight: 219.62 g/mol
• CAS RN: 1261674-26-3

Description

2-Cyano-4-fluorobenzene-1-sulfonyl chloride is a chemical compound with the molecular formula C7H3ClFNO2S. It has a molecular weight of 219.62. The compound is typically stored in an inert atmosphere at temperatures between 2-8°C. It is usually available in solid form.

Molecular Structure Analysis

The InChI code for 2-Cyano-4-fluorobenzene-1-sulfonyl chloride is 1S/C7H3ClFNO2S/c8-13(11,12)7-2-1-6(9)3-5(7)4-10/h1-3H. This code provides a specific textual identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

2-Cyano-4-fluorobenzene-1-sulfonyl chloride is a solid at room temperature. It should be stored in an inert atmosphere at temperatures between 2-8°C. The compound has a molecular weight of 219.62.

Scientific Research Applications

Molecular Structure and Spectroscopic Studies

• Vibrational Spectroscopic Analysis : 4-Cyano-2-methoxybenzenesulfonyl Chloride (a derivative of 2-Cyano-4-fluorobenzene-1-sulfonyl Chloride) has been studied for its vibrational spectroscopic properties. These studies include Fourier Transform Infrared Spectroscopy (FTIR) and theoretical methods, providing insights into the molecular geometry and spectroscopic characteristics of such compounds (Nagarajan & Krishnakumar, 2018).

Chemical Synthesis and Application

• Synthesis of Isoxazoles : 1-Bromoethene-1-sulfonyl fluoride, a compound related to 2-Cyano-4-fluorobenzene-1-sulfonyl Chloride, has been used for the regioselective synthesis of 5-sulfonylfluoro isoxazoles. This demonstrates the utility of such compounds in complex organic synthesis (Leng & Qin, 2018).

Pharmaceutical and Agricultural Applications

• High-Purity Compound Synthesis : The synthesis of high-purity 1-chloro-2,6-difluorobenzene, using sulfonyl chloride for directing fluorine substitution, shows the practical application of compounds like 2-Cyano-4-fluorobenzene-1-sulfonyl Chloride in producing intermediates for pharmaceutical and agricultural products (Moore, 2003).

Hydrolysis and Catalysis

• Bifunctional Catalysis in Hydrolysis : The study of hydrolysis of various sulfonyl chlorides, including compounds similar to 2-Cyano-4-fluorobenzene-1-sulfonyl Chloride, has provided insights into solvation and catalysis. This research contributes to understanding the chemical behavior of sulfonyl chlorides in different solvent environments (Ivanov et al., 2005).

Structural Studies and Material Synthesis

• Synthesis of Phthalocyanines : The use of compounds like 1,2-dicyano-4-sulfonyl chloride, related to 2-Cyano-4-fluorobenzene-1-sulfonyl Chloride, in the synthesis of phthalocyanines highlights their role in creating materials with potential applications in electronics and pigments (Kondratenko et al., 1999).

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the hazard statements H302 and H314. Precautionary measures include avoiding inhalation, contact with skin or eyes, and if contact occurs, rinsing thoroughly with water.

Mechanism of Action

Target of Action

Similar compounds such as 4-fluorobenzenesulfonyl chloride have been reported to modify protein side chains of tyrosine, lysine, and histidine and the alpha-nh2 group .

Mode of Action

It is known that sulfonyl chlorides, in general, are reactive electrophiles that can undergo nucleophilic substitution reactions . They can react with amines to form sulfonamides or with alcohols to form sulfonate esters .

Biochemical Pathways

It’s worth noting that sulfonyl chlorides are often used in the synthesis of various biologically active compounds, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

It has been noted that the compound has high gi absorption .

Result of Action

Given its reactivity, it is likely to form covalent bonds with biological molecules, potentially altering their function .

Action Environment

The action of 2-Cyano-4-fluorobenzene-1-sulfonyl chloride can be influenced by environmental factors such as temperature and the presence of other reactive species . It should be stored in an inert atmosphere at 2-8°C to maintain its stability .